Cas no 898787-68-3 ( )

  structure
  structure
Product Name: 
CAS No:898787-68-3
MF:C16H12ClNO
MW:269.725583076477
MDL:MFCD03843459
CID:873195
PubChem ID:24726073
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(4-CHLOROPHENYL)-3'-CYANOPROPIOPHENONE
    • 3-[3-(4-chlorophenyl)propanoyl]benzonitrile
    • 898787-68-3
    • MFCD03843459
    • AKOS016021869
    • DTXSID80644466
    •  
    • MDL： MFCD03843459
    • Inchi： 1S/C16H12ClNO/c17-15-7-4-12(5-8-15)6-9-16(19)14-3-1-2-13(10-14)11-18/h1-5,7-8,10H,6,9H2
    • InChI Key： ZZDLFKPMFVICOJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 269.06100
  • Monoisotopic Mass: 269.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 4.02718

  Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206208-2g
3-(4-chlorophenyl)-3'-cyanopropiophenone
 898787-68-3 97%
2g
 ￡1013.00 2022-02-28
Fluorochem
206208-5g
3-(4-chlorophenyl)-3'-cyanopropiophenone
 898787-68-3 97%
5g
 ￡2025.00 2022-02-28
Fluorochem
206208-1g
3-(4-chlorophenyl)-3'-cyanopropiophenone
 898787-68-3 97%
1g
 ￡540.00 2022-02-28
abcr
AB366232-1 g
3-(4-Chlorophenyl)-3'-cyanopropiophenone; 97%
 898787-68-3
1g
 €685.20 2022-03-02
abcr
AB366232-1g
3-(4-Chlorophenyl)-3'-cyanopropiophenone, 97%; .
 898787-68-3 97%
1g
 €932.10 2025-04-15
abcr
AB366232-2g
3-(4-Chlorophenyl)-3'-cyanopropiophenone, 97%; .
 898787-68-3 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AD03227-1g
3-(4-Chlorophenyl)-3'-cyanopropiophenone
 898787-68-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AD03227-2g
3-(4-Chlorophenyl)-3'-cyanopropiophenone
 898787-68-3 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AD03227-5g
3-(4-Chlorophenyl)-3'-cyanopropiophenone
 898787-68-3 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658549-1g
3-(3-(4-Chlorophenyl)propanoyl)benzonitrile
 898787-68-3 98%
1g
 ￥7728.00 2024-04-26

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